Cas no 1007-15-4 (1-(3-bromo-4-fluorophenyl)ethan-1-one)

• Product Name: 1-(3-bromo-4-fluorophenyl)ethan-1-one
• CAS No: 1007-15-4
• MF: C₈H₆BrFO
• MW: 217.035045146942
• MDL: MFCD00042466
• CID: 40529
• PubChem ID: 70508
• Update Time: 2025-04-18

1-(3-bromo-4-fluorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 3'-Bromo-4'-fluoroacetophenone
• 3-Bromo-4-fluoroacetophenone
• 1-(3-BROMO-4-FLUOROPHENYL)ETHANONE
• 3’-Bromo-4’-fluoroacetophenone
• 3′-Bromo-4′-fluoroacetophenone
• 1-(3-Bromo-4-fluorophenyl)ethan-1-one
• 3'-Bromo-4'-fluoroacetophone
• 4-Acetyl-2-bromo-1-fluorobenzene
• 3-Bromo-4-fluorophenyl(methyl) ketone
• Ethanone, 1-(3-bromo-4-fluorophenyl)-
• 3'-Bromo-4'-fluoroacetophenone97%
• 3- BROMO-4-FLUOROACETOPHENONE 98+%
• SZDWTGAORQQQGY-UHFFFAOYSA-N
• 1-(3-bromo-4-fluoro-phenyl)-ethanone
• 1-acetyl-3-bromo-4-fluorobenzene
• PubChem4100
• KSC499C8T
• 3-bromo-4-fluoro-acetophenone
• Jsp000157
• 3`-Bromo-4`-fluoroacetophenone
• MFCD00042466
• A19695
• B2014
• 1007-15-4
• CL8652
• AS-12923
• AM20061109
• SY003533
• W-108944
• Z199532232
• 1-(3-Bromo-4-fluorophenyl)ethanone #
• AKOS001320762
• SCHEMBL381027
• 3/'-Bromo-4/'-fluoroacetophenone
• NS00042983
• AC-3001
• 3'-Bromo-4'-fluoroacetophenone, 96%
• FT-0615152
• EN300-24725
• InChI=1/C8H6BrFO/c1-5(11)6-2-3-8(10)7(9)4-6/h2-4H,1H3
• SZDWTGAORQQQGY-UHFFFAOYSA-
• EINECS 213-750-0
• 1-(4-fluoro-3-bromo-phenyl)-ethanone
• DTXSID50143456
• 3 inverted exclamation mark -Bromo-4 inverted exclamation mark -fluoroacetophenone
• CS-W008221
• 3\\'-Bromo-4\\'-fluoroacetophenone
• 3 inverted exclamation marka-Bromo-4 inverted exclamation marka-fluoroacetophenone
• 213-750-0
• DTXCID4065947
• 1-(3-bromo-4-fluorophenyl)ethan-1-one

• MDL： MFCD00042466
• Inchi： 1S/C8H6BrFO/c1-5(11)6-2-3-8(10)7(9)4-6/h2-4H,1H3
• InChI Key： SZDWTGAORQQQGY-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(C)=O)=C1)F
• BRN： 3088698

Computed Properties

• Exact Mass: 215.95900
• Monoisotopic Mass: 215.959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.5728 (rough estimate)
• Melting Point: 54.0 to 58.0 deg-C
• Boiling Point: 240°C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.5450 (estimate)
• PSA: 17.07000
• LogP: 2.79080
• Solubility: Not determined

1-(3-bromo-4-fluorophenyl)ethan-1-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons